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Compound of Interest

Compound Name: 4-Ethynylanisole

Cat. No.: B014333

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
ethynylanisole, a key building block in organic synthesis, particularly in the development of
pharmaceuticals and advanced materials. This document outlines the experimentally
determined physical constants of 4-ethynylanisole and furnishes detailed protocols for their
verification, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Data of 4-Ethynylanisole

4-Ethynylanisole, also known as 1-ethynyl-4-methoxybenzene, is a solid at room temperature.
[1] Its key physical properties are summarized in the table below.

Property Value Conditions
Melting Point 28-30 °C

Boiling Point 87-91 °C 11 mmHg
Density 1.019 g/mL 25°C
Refractive Index 1.563 20 °C

Data sourced from multiple chemical suppliers and databases.[2][3][4]
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Experimental Protocols for Physical Constant
Determination

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of chemical compounds. The following are standard laboratory procedures for
these measurements.

Melting Point Determination (Capillary Method)

The capillary method is a widely used technique for determining the melting point of a solid.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)[6]

Thermometer

Sample of 4-ethynylanisole (finely powdered)
Procedure:

o Sample Preparation: Ensure the 4-ethynylanisole sample is dry and finely powdered.[6]
Introduce a small amount of the powdered sample into the open end of a capillary tube.[7]
Pack the sample into the closed end of the tube by gently tapping it on a hard surface,
aiming for a sample height of 2-3 mm.[6]

o Apparatus Setup: Place the capillary tube containing the sample into the heating block of the
melting point apparatus.[6]

e Heating: Begin heating the block. A rapid heating rate can be used initially to approach the
expected melting point, followed by a slower rate (approximately 1-2 °C per minute) as the
melting point is neared to ensure accuracy.

o Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (the beginning of melting) and the temperature at which
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the entire sample becomes a clear liquid (the completion of melting). This range is the
melting point of the sample.

» Repetition: For accuracy, it is advisable to repeat the measurement with a fresh sample and
a new capillary tube.[7]

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of liquid.[8]

Apparatus:

Thiele tubel[8]

Small test tube (e.g., Durham tube)[8]

Capillary tube (sealed at one end)[9]

Thermometer

Heating source (e.g., Bunsen burner)

Liquid paraffin or mineral oil[10]

Sample of 4-ethynylanisole
Procedure:

o Sample Preparation: Fill the small test tube to about half-full with the 4-ethynylanisole
sample.[8] Place a capillary tube, with its sealed end pointing upwards, into the test tube
containing the sample.[9]

o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring
the sample is level with the thermometer bulb.[8]

e Heating: Immerse the thermometer and the attached test tube into the Thiele tube containing
liquid paraffin, ensuring the heat-transfer liquid level is above the sample.[9] Gently heat the
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side arm of the Thiele tube.[8]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Continue heating until a rapid and continuous stream of bubbles
is observed.[9]

o Measurement: Turn off the heat source and allow the apparatus to cool. The boiling point is
the temperature at which the stream of bubbles ceases and the liquid is drawn back into the
capillary tube.[9] Record this temperature.

Workflow Visualization

The logical flow for the determination of the physical constants of a chemical compound like 4-
ethynylanisole is depicted below.
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Caption: Workflow for determining the melting and boiling points of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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